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Compound of Interest

2,5-Diaminopyridine
dihydrochloride

cat. No.: B1582690

Compound Name:

An In-depth Technical Guide to the Safe Handling of 2,5-Diaminopyridine Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for 2,5-Diaminopyridine
dihydrochloride, a versatile chemical compound utilized in pharmaceutical development,
biochemical research, and analytical chemistry.[1] As a key intermediate in the synthesis of
various pharmaceuticals, particularly those targeting neurological disorders, its safe
management in the laboratory is of paramount importance.[1] This document is intended to
equip researchers, scientists, and drug development professionals with the necessary
knowledge to handle this compound responsibly, ensuring personal safety and experimental
integrity.

Understanding the Hazard Profile

2,5-Diaminopyridine dihydrochloride is classified as a hazardous substance. A thorough
understanding of its potential risks is the foundation of safe handling.

Primary Hazards:

o Skin Irritation: Causes skin irritation.[2][3][4] Prolonged or repeated contact can lead to
dermatitis.
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o Serious Eye Irritation: Causes serious eye irritation.[2][3][4] Direct contact can result in
significant eye damage.

o Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[2][3][4]

While some sources for the related compound 2,6-diaminopyridine suggest it is toxic if
swallowed, this is a critical consideration for all isomers and salts until specific toxicity data for
the dihydrochloride form becomes available.[2][4][5]

Physicochemical Properties Summary

Property Value Source
CAS Number 26878-35-3 [3][6][7]
Molecular Formula C5H7N3 - 2HCI [11131[7]
Molecular Weight 182.05 g/mol [L1031[7]
Appearance Brown to purple solid/powder [1][3]
Melting Point 264-271 °C (decomposes) [11061[7]
Solubility Water soluble [3]

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to minimize exposure by isolating the hazard
from the operator.

» Ventilation: All handling of 2,5-Diaminopyridine dihydrochloride powder should be
conducted in a well-ventilated area.[2][3][6][8][9] A certified chemical fume hood is mandatory
for procedures that may generate dust, such as weighing, transferring, or preparing
solutions. This is crucial to prevent inhalation of the powder, which can cause respiratory
irritation.[2][3][4]

o Safety Equipment: A safety shower and eyewash station must be readily accessible in any
laboratory where this compound is handled.[10]
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Personal Protective Equipment (PPE): A Necessary
Barrier

Appropriate PPE is essential to prevent direct contact with 2,5-Diaminopyridine
dihydrochloride.

o Eye and Face Protection: Chemical safety goggles or glasses are required.[2][5] A face
shield should also be worn when there is a risk of splashing or dust generation.[2][8]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2][3] Gloves
must be inspected for integrity before use and removed using the proper technique to avoid
skin contact.[8]

« Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[2][3]

o Respiratory Protection: For situations where dust concentrations may exceed exposure
limits, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[2]

[3]L8]

PPE Selection Workflow
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Required PPE:
- Chemical Goggles & Face Shield
- Impervious Gloves
- Lab Coat
- Respirator (N95 or higher)

High risk of dust

Weighing or Transferring Powder >

Required PPE:
- Chemical Goggles
- Impervious Gloves
- Lab Coat

Risk of splash

Handling Solutions

Required PPE:
- Chemical Goggles & Face Shield
- Heavy-duty Gloves
- Protective Clothing
- Respirator
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Tec

hnical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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